Cas no 2686-70-6 (L-Homocysteinesulfinic Acid)

• Product Name: L-Homocysteinesulfinic Acid
• CAS No: 2686-70-6
• MF: C₄H₉NO₄S
• MW: 167.18356013298
• CID: 261455
• PubChem ID: 75896
• Update Time: 2025-10-28

L-Homocysteinesulfinic Acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-amino-4-sulfino-, (2S)-
• L-HOMOCYSTEINESULFINIC ACID
• (2S)-2-amino-4-sulfinobutanoic acid
• PDSP2_001260
• 2686-70-6
• PDSP1_001272
• L-Homocysteinesulphinic Acid
• PDSP1_001276
• L-homocysteine sulfinic acid
• Butanoic acid, 2-amino-4-sulfino-, (2S)-
• CHEMBL1516176
• DTXSID70883887
• NCGC00163274-02
• (2s)-2-amino-4-sulfinobutanoicacid
• NCGC00163274-01
• SCHEMBL10135851
• PDSP2_001256
• BDBM86201
• L-Homocysteinesulfinic Acid

• Inchi： 1S/C4H9NO4S/c5-3(4(6)7)1-2-10(8)9/h3H,1-2,5H2,(H,6,7)(H,8,9)/t3-/m0/s1
• InChI Key： PDNJLMZEGXHSCU-VKHMYHEASA-N
• SMILES： S(CC[C@@H](C(=O)O)N)(=O)O

Computed Properties

• Exact Mass: 167.025228
• Monoisotopic Mass: 167.025228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 101

Experimental Properties

• Color/Form: Not available
• Density: 1.667
• Boiling Point: 486.6°Cat760mmHg
• Flash Point: 248.1°C
• Refractive Index: 1.638
• Solubility: Not available

L-Homocysteinesulfinic Acid Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Homocysteinesulfinic Acid

L-Homocysteinesulfinic Acid: A Comprehensive Overview

L-Homocysteinesulfinic Acid, also known by its CAS number 2686-70-6, is a naturally occurring compound that has garnered significant attention in the fields of biochemistry and nutrition. This compound is a derivative of the amino acid homocysteine, which plays a critical role in various biochemical pathways within the human body. Recent studies have highlighted its potential as a precursor to other biologically active molecules, making it a subject of interest for researchers and industry professionals alike.

L-Homocysteinesulfinic Acid is structurally characterized by its sulfur-containing group, which distinguishes it from other sulfur-containing amino acids. Its chemical structure consists of a sulfonic acid group attached to the sulfur atom of homocysteine. This unique structure allows it to participate in various enzymatic reactions, particularly those involving transsulfuration pathways. The compound's ability to act as a precursor to glutathione, a key antioxidant in the body, has been extensively studied and is considered one of its most significant contributions to human health.

Recent research has focused on the role of L-Homocysteinesulfinic Acid in mitigating oxidative stress and inflammation. Studies have shown that this compound can enhance the production of glutathione, which is essential for neutralizing reactive oxygen species (ROS) and protecting cells from oxidative damage. This property has led to investigations into its potential therapeutic applications in conditions such as neurodegenerative diseases, cardiovascular disorders, and age-related macular degeneration.

In addition to its antioxidant properties, L-Homocysteinesulfinic Acid has been explored for its role in metabolic regulation. Emerging evidence suggests that it may influence lipid metabolism and glucose homeostasis, making it a potential candidate for interventions in metabolic syndrome and type 2 diabetes. Clinical trials are currently underway to assess its efficacy in improving insulin sensitivity and reducing lipid levels in high-risk populations.

The synthesis and production of L-Homocysteinesulfinic Acid have also been optimized through advancements in biotechnology. Researchers have developed efficient fermentation processes using genetically engineered microorganisms to produce this compound at scale. These innovations have significantly reduced production costs, making it more accessible for both research and commercial applications.

From an application standpoint, L-Homocysteinesulfinic Acid is increasingly being incorporated into functional foods and dietary supplements due to its health-promoting properties. Its ability to enhance antioxidant defense systems makes it an appealing ingredient for products targeting aging populations or individuals with chronic diseases.

In conclusion, L-Homocysteinesulfinic Acid (CAS No. 2686-70-6) represents a promising compound with diverse applications in health and medicine. Its role as a precursor to key antioxidants, combined with its potential therapeutic benefits, positions it as a valuable tool in addressing various health challenges. As research continues to uncover new insights into its mechanisms of action, the future of this compound looks increasingly bright.